![molecular formula C20H28N2O2 B5696463 N-cyclohexyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide](/img/structure/B5696463.png)
N-cyclohexyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide, commonly known as CPP-109, is a drug that has been extensively studied for its potential in treating addiction and other neurological disorders. This compound is a derivative of a naturally occurring substance called GABA, which is a neurotransmitter that plays a vital role in regulating brain activity. CPP-109 has been shown to inhibit the activity of an enzyme called GABA transaminase, which is responsible for breaking down GABA in the brain. This inhibition leads to an increase in GABA levels, which can have a calming and inhibitory effect on the brain.
Scientific Research Applications
- Researchers have explored the potential of Cambridge id 6957731 as an anticancer agent. Its unique chemical structure and interactions with cellular pathways make it an interesting candidate for cancer therapy. Studies have investigated its effects on tumor growth, apoptosis, and metastasis inhibition .
- The compound has shown promise in protecting neurons and mitigating neurodegenerative conditions. Investigations focus on its ability to modulate oxidative stress, inflammation, and protein aggregation associated with diseases like Alzheimer’s and Parkinson’s .
- Cambridge id 6957731 has been studied for its analgesic properties. Researchers explore its impact on pain receptors, neurotransmitter release, and central nervous system pathways. Potential applications include chronic pain management .
- Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects by inhibiting specific pathways. Researchers investigate its potential in conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma .
- Some studies suggest that Cambridge id 6957731 may have cardiovascular benefits. Investigations focus on its impact on blood vessels, endothelial function, and lipid metabolism. Potential applications include preventing atherosclerosis and improving heart health .
- Beyond specific applications, researchers use this compound as a tool in chemical biology. Its interactions with cellular targets provide insights into biological processes. Additionally, it serves as a scaffold for designing novel drugs .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Pain Management and Analgesia
Anti-Inflammatory Effects
Cardiovascular Health
Chemical Biology and Drug Development
properties
IUPAC Name |
N-cyclohexyl-1-(2-methylbenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O2/c1-15-7-5-6-10-18(15)20(24)22-13-11-16(12-14-22)19(23)21-17-8-3-2-4-9-17/h5-7,10,16-17H,2-4,8-9,11-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVRZANYWHFSJFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
44.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49733295 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(2-Methyl-benzoyl)-piperidine-4-carboxylic acid cyclohexylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.